Cas no 1152844-70-6 (3-Methylfuran-2-carbonyl azide)

• Product Name: 3-Methylfuran-2-carbonyl azide
• CAS No: 1152844-70-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 5205847
• Update Time: 2025-05-21

3-Methylfuran-2-carbonyl azide Chemical and Physical Properties

Names and Identifiers

• 3-methylfuran-2-carbonyl azide
• 2-Furancarbonyl azide, 3-methyl-
• 3-Methylfuran-2-carbonyl azide

• Inchi： 1S/C6H5N3O2/c1-4-2-3-11-5(4)6(10)8-9-7/h2-3H,1H3
• InChI Key： SWJNVIPUASLLJU-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(N=[N+]=[N-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 44.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 3-Methylfuran-2-carbonyl azide

Research Briefing on 3-Methylfuran-2-carbonyl azide (CAS: 1152844-70-6) in Chemical Biology and Pharmaceutical Applications

3-Methylfuran-2-carbonyl azide (CAS: 1152844-70-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, reactivity, and potential therapeutic uses, with a focus on peer-reviewed studies published within the last three years.

The compound's unique azide-functionalized furan scaffold enables its participation in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable building block for bioconjugation and drug discovery. A 2023 study in Journal of Medicinal Chemistry demonstrated its efficacy as a photoaffinity probe for target identification in proteomics research, showcasing its ability to form covalent bonds with biological targets upon UV irradiation.

Recent advances in synthetic methodologies have improved the yield and purity of 3-Methylfuran-2-carbonyl azide production. A 2022 publication in Organic Letters described a novel continuous-flow synthesis approach that enhances safety by minimizing azide accumulation, while achieving >90% yield at gram-scale. This development addresses previous challenges associated with handling azide compounds in batch processes.

In pharmaceutical applications, researchers have explored 3-Methylfuran-2-carbonyl azide as a precursor for heterocyclic compounds with potential bioactivity. A 2023 structure-activity relationship study in European Journal of Medicinal Chemistry reported that derivatives synthesized from this compound exhibited promising inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range.

The compound's stability profile has been systematically investigated, with recent findings published in Chemical Research in Toxicology (2024) indicating good thermal stability below 80°C but susceptibility to hydrolysis under acidic conditions. These properties guide appropriate storage conditions (anhydrous, -20°C) and handling protocols for research applications.

Emerging applications in materials science have expanded the utility of 3-Methylfuran-2-carbonyl azide beyond biological systems. A 2024 ACS Applied Materials & Interfaces study demonstrated its use in surface functionalization of nanoparticles for targeted drug delivery systems, leveraging both the azide group for conjugation and the furan moiety for additional π-π interactions.

Ongoing clinical investigations are exploring the safety profile of 3-Methylfuran-2-carbonyl azide derivatives, with preliminary results from in vitro toxicity studies showing favorable selectivity indices. However, researchers emphasize the need for comprehensive ADMET studies before therapeutic development can progress to advanced preclinical stages.

Future research directions highlighted in recent reviews include the development of chiral variants for asymmetric synthesis applications and exploration of its potential in bioorthogonal chemistry for live-cell imaging. The compound's versatility continues to make it a subject of active investigation across multiple disciplines within chemical biology and pharmaceutical sciences.